N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea

• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[1-(naphthalen-1-ylmethyl)pyrazol-3-yl]thiourea
• InChI: InChI=1S/C21H16Cl2N4S/c22-16-8-9-19(18(23)12-16)24-21(28)25-20-10-11-27(26-20)13-15-6-3-5-14-4-1-2-7-17(14)15/h1-12H,13H2,(H2,24,25,26,28)
• InChI Key: UYXGXNJJCVCMOS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CN3C=CC(=N3)NC(=S)NC4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C21H16Cl2N4S
• Molecular Weight: 427.3 g/mol

Description

N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea, also known as DNTU, is a chemical compound that has been widely studied for its potential applications in scientific research. DNTU is a thiourea derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for investigating biological processes. In

Mechanism of Action

The mechanism of action of N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory prostaglandins. It has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects
N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea has been shown to have a variety of biochemical and physiological effects. In addition to its antioxidant and anti-inflammatory properties, N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea has been shown to have antitumor activity, antimicrobial activity, and antidiabetic activity. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea in lab experiments is its versatility. N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea can be used to investigate a wide range of biological processes, making it a valuable tool for researchers in many different fields. However, there are also some limitations to using N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea. One of the main limitations is its potential toxicity. N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea has been shown to be toxic to some cell types at high concentrations, which can limit its usefulness in certain experiments.

Future Directions

There are many future directions for research on N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea. One area of interest is in the development of new derivatives of N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea with improved properties, such as increased potency or reduced toxicity. Another area of interest is in the investigation of the molecular mechanism of action of N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea, which could help to identify new targets for drug development. Additionally, there is potential for the use of N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea in the treatment of various diseases, such as cancer and neurodegenerative disorders, which could be explored in future studies.
Conclusion
In conclusion, N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea is a valuable tool for scientific research due to its versatility and wide range of applications. Its antioxidant and anti-inflammatory properties make it a promising candidate for the treatment of various diseases, and its antitumor, antimicrobial, and antidiabetic activities make it a valuable tool for investigating biological processes. While there are some limitations to using N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea in lab experiments, its potential for future research is vast, and it will likely continue to be a valuable tool for scientific investigation in the years to come.

Scientific Research Applications

N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea has been widely used in scientific research as a tool to investigate various biological processes. One of the main applications of N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea is in the study of oxidative stress and inflammation. N-(2,4-dichlorophenyl)-N'-[1-(1-naphthylmethyl)-1H-pyrazol-3-yl]thiourea has been shown to have antioxidant properties, which can help to reduce oxidative stress in cells. It has also been shown to inhibit the production of pro-inflammatory cytokines, which can help to reduce inflammation.